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Compound of Interest

Compound Name:
1-(Bromomethyl)-3,5-di-tert-

butylbenzene

Cat. No.: B1335266 Get Quote

Essential Safety and Handling Guide for 1-
(Bromomethyl)-3,5-di-tert-butylbenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-(Bromomethyl)-3,5-di-tert-butylbenzene (CAS RN: 62938-08-

3). Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Physicochemical
Properties
1-(Bromomethyl)-3,5-di-tert-butylbenzene is a hazardous chemical requiring careful

handling. It is classified as a skin corrosive, a serious eye irritant, and a lachrymator, meaning it

can cause tearing.
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Property Value Reference

CAS Number 62938-08-3

Molecular Formula C₁₅H₂₃Br

Molecular Weight 283.25 g/mol

Appearance Solid

Melting Point 62-66 °C

Hazard Class Skin Corrosion 1B [1]

Hazard Statements
H314: Causes severe skin

burns and eye damage.
[1]

Signal Word Danger [1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following equipment must be used at

all times when handling this compound.
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Body Part PPE Recommendation
Rationale and
Specifications

Eye and Face
Chemical splash goggles and

a face shield.

Goggles must meet ANSI

Z87.1 standards. A face shield

provides additional protection

against splashes.[2]

Hands

Heavy-duty, chemical-resistant

gloves (e.g., nitrile, neoprene,

or Viton).

Inspect gloves for integrity

before each use. Dispose of

contaminated gloves

immediately.[2][3]

Body
Flame-retardant lab coat, fully

buttoned, with long sleeves.

Provides a barrier against

accidental skin contact.[2]

Respiratory
Use only within a certified

chemical fume hood.

If engineering controls are

insufficient, a NIOSH/MSHA-

approved respirator may be

necessary.[2]

Footwear
Closed-toe, chemical-resistant

shoes.
Protects feet from spills.[4]

Step-by-Step Handling Protocol
All handling of 1-(Bromomethyl)-3,5-di-tert-butylbenzene must be conducted within a

certified chemical fume hood to minimize inhalation exposure.

Preparation:

Verify Fume Hood: Ensure the chemical fume hood is operational and certified.

Safety Equipment: Locate and confirm the accessibility of the nearest safety shower and

eyewash station.[1]

Spill Kit: Have a spill kit readily available containing an inert absorbent material (e.g., sand,

vermiculite).[5]
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Don PPE: Put on all required personal protective equipment as detailed in the table above.

Experimental Procedure:

Weighing and Transfer: If the compound is a solid, handle it carefully to minimize dust

generation. Use appropriate, clean glassware for all transfers.

Reaction Setup: Perform all reactions within the fume hood. Ensure all glassware is securely

clamped.

Post-Handling: After use, decontaminate all surfaces and equipment.

Storage and Disposal Plan
Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and bases.[6]

Keep containers tightly closed and clearly labeled.[5]

Store below eye level to minimize the risk of dropping.[4]

Disposal:

Waste Segregation: All waste containing 1-(Bromomethyl)-3,5-di-tert-butylbenzene,

including contaminated gloves, wipes, and glassware, must be collected as halogenated

organic waste.[7][8] Do not mix with non-halogenated waste.

Waste Containers: Use clearly labeled, dedicated, and sealed containers for hazardous

waste.[7]

Professional Disposal: Arrange for the disposal of hazardous waste through a licensed

environmental management company. Do not dispose of this chemical down the drain.[9]

Emergency Procedures
In Case of Exposure:
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open.

Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

In Case of a Spill:

Evacuate: Alert others and evacuate the immediate area.

Control Vapors: Ensure the fume hood is operational to control vapors.

Containment: For a small spill, use an inert absorbent material to contain it.

Cleanup: Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Decontaminate: Clean the spill area thoroughly.

Handling Workflow Diagram
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Workflow for Handling 1-(Bromomethyl)-3,5-di-tert-butylbenzene
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Caption: Safe handling workflow for 1-(Bromomethyl)-3,5-di-tert-butylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. synquestlabs.com [synquestlabs.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. research.arizona.edu [research.arizona.edu]

5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

6. chemsafe.ie [chemsafe.ie]

7. benchchem.com [benchchem.com]

8. Chemical disposal | UK Science Technician Community [community.preproom.org]

9. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]

10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1-
(Bromomethyl)-3,5-di-tert-butylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335266#personal-protective-equipment-for-
handling-1-bromomethyl-3-5-di-tert-butylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1335266?utm_src=pdf-custom-synthesis
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-9-58.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromoundecane.pdf
https://research.arizona.edu/sites/default/files/cs-chemical_hazard_class_sop_for_corrosives_0_0.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1066_msds.pdf
https://www.chemsafe.ie/about/news/item/86-10-tips-working-safely-with-corrosives
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://community.preproom.org/index.php?threads/chemical-disposal.10950/
https://www.idealresponse.co.uk/blog/what-is-bromine-and-what-are-the-safe-disposal-and-recycling-methods/
https://www.fishersci.com/store/msds?partNumber=AC225190250&countryCode=US&language=en
https://www.benchchem.com/product/b1335266#personal-protective-equipment-for-handling-1-bromomethyl-3-5-di-tert-butylbenzene
https://www.benchchem.com/product/b1335266#personal-protective-equipment-for-handling-1-bromomethyl-3-5-di-tert-butylbenzene
https://www.benchchem.com/product/b1335266#personal-protective-equipment-for-handling-1-bromomethyl-3-5-di-tert-butylbenzene
https://www.benchchem.com/product/b1335266#personal-protective-equipment-for-handling-1-bromomethyl-3-5-di-tert-butylbenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1335266?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

